2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: 2-fluoro-N-[6-[2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C17H14FN5O3S/c1-10-8-15(26-23-10)20-14(24)9-27-16-7-6-13(21-22-16)19-17(25)11-4-2-3-5-12(11)18/h2-8H,9H2,1H3,(H,20,24)(H,19,21,25)
• InChI Key: CHMPSKFNUXKRCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14FN5O3S
• Molecular Weight: 387.4 g/mol
• CAS No.: 1021091-74-6

Description

2-Fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is a synthetic small molecule characterized by a pyridazine core substituted with a thioether-linked acetamide side chain. The 3-methylisoxazole group contributes to heterocyclic diversity, which may influence target binding affinity.

Mechanism of Action

Target of Action

The primary target of 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is the sodium channels . Sodium channels are found in all excitable cells, including myocytes of muscle and neurons of the central and peripheral nervous system. They are primarily responsible for generating the rapid upstroke of the action potential, making them essential to the initiation and propagation of electrical signals in the nervous system.

Mode of Action

2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide acts as a sodium channel modulator . It interacts with the sodium channels, influencing their function and potentially altering the propagation of electrical signals in the nervous system.

Biochemical Pathways

The compound’s interaction with sodium channels affects the neuronal signaling pathways . Aberrant sodium channel function is thought to underlie a variety of medical disorders, including epilepsy, arrhythmia, myotonia, and pain. By modulating the function of sodium channels, 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide can potentially influence these conditions.

Result of Action

The molecular and cellular effects of 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide’s action are primarily related to its modulation of sodium channels. By influencing the function of these channels, the compound can alter the propagation of electrical signals in the nervous system, potentially affecting conditions related to aberrant sodium channel function.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with pyridazine- and thioacetamide-containing molecules reported in medicinal chemistry literature. Below is a detailed comparison with analogs from available evidence:

Structural Features

• Core Heterocycles :
  • Target Compound : Pyridazine (6-membered ring with two adjacent nitrogen atoms) with a thioether-linked acetamide chain.
  • Analog 1 : 2-((6-(4-Ethoxyphenyl)pyridazin-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide (CAS: 896054-33-4) replaces the 2-fluorobenzamide with a 4-ethoxyphenyl group and substitutes the isoxazole with a benzothiazole .
  • Analog 2 : N-(2,4-Dimethoxyphenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide (CAS: 923681-29-2) features a thiazole ring and a 4-fluorophenyl substituent, differing in electronic and steric profiles .

Feature	Target Compound	Analog 1	Analog 2
Aromatic Substituent	2-Fluorobenzamide	4-Ethoxyphenyl	4-Fluorophenyl-thiazole
Heterocyclic Group	3-Methylisoxazole	6-Methylbenzothiazole	4-Methylthiazole
Linker	Thioether-acetamide	Thioether-acetamide	Thioether-acetamide

Physicochemical Properties

• Lipophilicity (logP) :

  • The 2-fluorobenzamide in the target compound likely reduces logP compared to Analog 1’s 4-ethoxyphenyl group (electron-donating ethoxy increases hydrophobicity).
  • Analog 2’s 4-fluorophenyl-thiazole may exhibit intermediate logP due to fluorine’s electronegativity balancing the thiazole’s lipophilicity .

• Solubility :

  • The 3-methylisoxazole in the target compound could enhance aqueous solubility relative to Analog 1’s benzothiazole, which is more planar and hydrophobic.

Pharmacological Activity

• Analog 2’s thiazole and 4-fluorophenyl groups are linked to anti-inflammatory activity in preclinical models, suggesting divergent therapeutic applications compared to the target compound .

Metabolic Stability

• The 2-fluoro substituent in the target compound may reduce oxidative metabolism compared to non-fluorinated analogs.
• Analog 1’s ethoxy group is susceptible to CYP450-mediated demethylation, whereas the target compound’s methylisoxazole is more metabolically stable .

Research Findings and Limitations

While direct studies on 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide are scarce, structural parallels to documented analogs suggest:

• Advantages : Enhanced metabolic stability and solubility over bulkier analogs like 896054-33-4.
• Disadvantages: Potential trade-offs in target affinity due to reduced hydrophobic surface area compared to 923681-29-2.

Further empirical data are required to validate these hypotheses, particularly regarding kinase selectivity and in vivo pharmacokinetics.